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Compound of Interest

Compound Name: 4-(Bromomethyl)phenyl acetate

Cat. No.: B1278776 Get Quote

Proper chemical waste management is a critical component of laboratory safety and

environmental stewardship. For researchers, scientists, and drug development professionals,

understanding the specific disposal protocols for hazardous substances like 4-
(Bromomethyl)phenyl acetate is essential for ensuring a safe work environment and

maintaining regulatory compliance. This guide provides a comprehensive, step-by-step

procedure for the safe and proper disposal of 4-(Bromomethyl)phenyl acetate and associated

contaminated materials.

Immediate Safety and Handling Precautions
Before handling 4-(Bromomethyl)phenyl acetate, it is crucial to be aware of its hazards and

the necessary safety measures. This substance is classified as a corrosive solid that causes

severe skin burns and eye damage, is harmful if swallowed, and may cause respiratory

irritation.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles and a face shield, and a lab coat.[1][2][3]

Ventilation: Handle the chemical exclusively in a certified chemical fume hood to minimize

inhalation exposure.[1][4]

Handling: Avoid all personal contact. Do not eat, drink, or smoke in the handling area.[1]

Ensure containers are kept tightly closed when not in use and store them in a designated
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cool, dry, and well-ventilated location, away from incompatible materials like strong oxidizing

agents.[1][5][6]

Chemical and Hazard Profile
Properly identifying and classifying chemical waste is the first step in the disposal process. The

information below is essential for completing hazardous waste manifests and ensuring proper

segregation.

Property Data Reference

Chemical Name
4-(Bromomethyl)phenyl

acetate
[1]

CAS Number 52727-95-4 [1]

Molecular Formula C₉H₉BrO₂

Physical Form Solid

Hazard Statements H290, H302, H314, H335 [1][2]

GHS Hazard Pictograms
GHS05 (Corrosion), GHS07

(Exclamation Mark)
[2]

Signal Word Danger [1]

Proper Shipping Name
CORROSIVE SOLID, ACIDIC,

ORGANIC, N.O.S.
[1]

Waste Classification

Hazardous Waste:

Halogenated Organic

Compound

[5][7]

Disposal Protocol for 4-(Bromomethyl)phenyl
acetate
The following procedure outlines the required steps for the safe disposal of 4-
(Bromomethyl)phenyl acetate waste and any materials contaminated with it. This protocol is

designed to comply with standard laboratory safety practices and environmental regulations.
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Objective: To safely collect, segregate, and dispose of 4-(Bromomethyl)phenyl acetate
waste.

Materials:

Designated hazardous waste container (compatible material, e.g., glass or polyethylene, with

a secure lid)

"Hazardous Waste" label

Personal Protective Equipment (PPE) as specified above

Spill kit with absorbent, inert material (e.g., sand, vermiculite)

Procedure:

Waste Segregation:

As a brominated organic compound, 4-(Bromomethyl)phenyl acetate waste must be

segregated as Halogenated Organic Waste.[5][7]

Do not mix this waste with non-halogenated organic solvents, aqueous waste, or other

incompatible waste streams.[3][7]

Container Preparation and Labeling:

Obtain a designated hazardous waste container from your institution's Environmental

Health and Safety (EHS) department.[3]

Affix a "Hazardous Waste" label to the container before adding any waste.[4]

Clearly write the full chemical name, "4-(Bromomethyl)phenyl acetate," and list all

associated hazards (Corrosive, Harmful if Swallowed) on the label.[5]

Waste Transfer:

Perform all waste transfers inside a chemical fume hood.[3]
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Carefully place solid 4-(Bromomethyl)phenyl acetate waste into the prepared container.

If transferring a solution, pour carefully to avoid splashing.[3]

Collect all contaminated materials, such as gloves, weigh boats, and absorbent pads, in a

separate, clearly labeled solid hazardous waste container.[5]

Container Sealing and Storage:

Securely close the waste container lid.[3]

Store the sealed container in a designated satellite accumulation area that is cool, dry, and

well-ventilated.[1]

Ensure the storage location is away from incompatible materials.[4]

Final Disposal:

Once the container is full or is no longer needed, arrange for pickup by your institution's

EHS or a licensed hazardous waste contractor.

The standard and recommended disposal method for this type of waste is high-

temperature incineration at an authorized facility equipped with afterburners and flue gas

scrubbers.[2][8][9]

Never dispose of 4-(Bromomethyl)phenyl acetate down the drain or in regular trash.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-(Bromomethyl)phenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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